5-(benzyloxy)-1H-indazole
Cat. No. B152619
Key on ui cas rn:
78299-75-9
M. Wt: 224.26 g/mol
InChI Key: INFXNBBPBLSPDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07199147B2
Procedure details
Benzyl bromide (0.089 ml, 0.745 mmol) and potassium carbonate (103 mg, 0.745 mmol) were added to a solution of the 1H-indazol-5-ol (100 mg, 0.745 mmol) obtained in Reference Example 4 in N,N-dimethylformamide (2 ml), and the resulting mixture was heated to 40° C. After 2 hours, the mixture was poured into water (20 ml) and extracted with ethyl acetate (20 ml×2). The organic layer was dried over anhydrous magnesium sulfate. The organic layer dried was concentrated under reduced pressure and the resulting residue was purified by a silica gel column chromatography (eluent: hexane/ethyl acetate) to obtain 5-(benzyloxy)-1H-indazole (63 mg, 38%).
Yield
38%
Identifiers
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REACTION_CXSMILES
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[CH2:1](Br)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[NH:15]1[C:23]2[C:18](=[CH:19][C:20]([OH:24])=[CH:21][CH:22]=2)[CH:17]=[N:16]1.O>CN(C)C=O>[CH2:1]([O:24][C:20]1[CH:19]=[C:18]2[C:23](=[CH:22][CH:21]=1)[NH:15][N:16]=[CH:17]2)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.089 mL
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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103 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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100 mg
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Type
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reactant
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Smiles
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N1N=CC2=CC(=CC=C12)O
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Step Two
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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O
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Step Three
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (20 ml×2)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting residue was purified by a silica gel column chromatography (eluent: hexane/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC=1C=C2C=NNC2=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 63 mg | |
| YIELD: PERCENTYIELD | 38% | |
| YIELD: CALCULATEDPERCENTYIELD | 37.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
